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Introduction
Polonium-218 (²¹⁸Po) is a critical radionuclide in the uranium-238 decay series and a progeny

of Radon-222 (²²²Rn). Its short half-life and decay characteristics make it a significant

contributor to the natural radiation dose received by humans. Accurate and sensitive

measurement of ²¹⁸Po is crucial in various fields, including environmental monitoring, health

physics, and geological sciences. Delayed coincidence counting is a powerful technique that

offers high selectivity and sensitivity for the quantification of radionuclides that exhibit a time-

correlated decay sequence. This document provides detailed application notes and

experimental protocols for the analysis of Polonium-218 using this advanced methodology.

The principle of delayed coincidence counting for ²¹⁸Po relies on the detection of its initial

decay followed by the detection of a subsequent decay from its short-lived progeny within a

predefined time window. This time correlation allows for the discrimination of true decay events

from random background radiation, thereby significantly improving the signal-to-noise ratio and

lowering the detection limits.

Physical and Decay Properties of Polonium-218
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A thorough understanding of the decay characteristics of Polonium-218 is fundamental to

designing and interpreting delayed coincidence counting experiments.

Property Value

Half-life 3.040 ± 0.008 minutes

Primary Decay Mode Alpha (α) decay to Lead-214 (²¹⁴Pb)

Alpha Decay Branching Ratio > 99.98%

Primary Alpha Particle Energy 6.002 MeV

Secondary Decay Mode Beta-minus (β⁻) decay to Astatine-218 (²¹⁸At)

Beta Decay Branching Ratio ~0.02%

Parent Isotope Radon-222 (²²²Rn)

Principle of Delayed Coincidence Counting for ²¹⁸Po
The primary decay of ²¹⁸Po is an alpha emission, leading to the formation of ²¹⁴Pb. While ²¹⁴Pb

has a longer half-life (26.8 minutes), the technique can be adapted to look for coincidences

with subsequent decays in the chain. However, a more direct and effective approach for ²¹⁸Po

involves its minor beta decay branch to ²¹⁸At, which is followed by a very rapid alpha decay.

This alpha-beta coincidence is a key signature for ²¹⁸Po analysis.

The decay scheme of Polonium-218 can be visualized as follows:

222Rn 218Poα (5.49 MeV)

214Pb
α (6.00 MeV)

>99.98%

218At

β⁻ (~0.02%) 214Bi

β⁻

α (fast) 214Poβ⁻ 210Pbα (fast)

Click to download full resolution via product page

Caption: Decay scheme of Radon-222 and the subsequent decays of Polonium-218.
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Experimental Setup
A typical experimental setup for delayed coincidence counting of ²¹⁸Po involves a sample

collection system, two or more radiation detectors, and specialized electronics for signal

processing and timing analysis.

Key Components:
Sample Collection: For aerosol-borne ²¹⁸Po, a common method is to draw air through a high-

efficiency filter paper to collect the radon progeny.

Alpha Detector: A Passivated Implanted Planar Silicon (PIPS) detector or a similar solid-state

detector is ideal for high-resolution alpha spectroscopy. This allows for energy discrimination

of the 6.00 MeV alpha particle from ²¹⁸Po.

Beta/Gamma Detector: A plastic scintillator coupled to a photomultiplier tube (PMT) or a

NaI(Tl) scintillation detector can be used to detect the beta particles or gamma rays emitted

in coincidence with the alpha decay.

Coincidence Electronics:

Preamplifiers and Amplifiers: To shape and amplify the detector signals.

Constant Fraction Discriminators (CFDs): To generate accurate timing signals.

Time-to-Amplitude Converter (TAC) or Time-to-Digital Converter (TDC): To measure the

time interval between events from different detectors.

Multi-Channel Analyzer (MCA): To acquire and store the energy and timing spectra.

The logical workflow of a delayed coincidence counting experiment is depicted below:
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Caption: Experimental workflow for delayed coincidence counting of Polonium-218.
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Experimental Protocols
Protocol 1: Alpha-Beta Delayed Coincidence Counting of
²¹⁸Po
This protocol focuses on the detection of the alpha decay of ²¹⁸Po in coincidence with the beta

decay of its daughter product ²¹⁴Pb.

1. Sample Preparation: a. Collect airborne radon progeny by pumping a known volume of air

through a 0.8 µm membrane filter at a constant flow rate for a defined period (e.g., 30 minutes).

b. Record the start and end times of the sampling.

2. System Calibration: a. Energy Calibration: Use a standard multi-nuclide alpha source (e.g.,

containing ²³⁹Pu, ²⁴¹Am, and ²⁴⁴Cm) to calibrate the energy response of the alpha detector. b.

Efficiency Calibration: Determine the intrinsic efficiency of the alpha detector for the 6.00 MeV

alpha particle of ²¹⁸Po using a calibrated ²²⁶Ra source in equilibrium with its progeny. The

efficiency is calculated as the ratio of the net counts in the ²¹⁸Po alpha peak to the known

activity of ²¹⁸Po on the source. c. Timing Calibration: Calibrate the TAC/TDC using a time

calibrator to establish a precise relationship between the output channel/value and the time

interval.

3. Data Acquisition: a. Place the filter sample facing the alpha detector in a vacuum chamber to

minimize energy loss of the alpha particles. b. Position the beta detector in close proximity to

the backside of the filter. c. Evacuate the chamber to a pressure below 10⁻² torr. d. Apply the

appropriate bias voltage to the detectors. e. Set the coincidence resolving time on the

TAC/TDC. A typical starting point is a few hundred nanoseconds, which can be optimized

based on the timing characteristics of the detectors. f. Acquire data for a predetermined

counting time, recording both the alpha energy spectrum and the time correlation spectrum.

4. Data Analysis: a. Identify the 6.00 MeV alpha peak corresponding to the decay of ²¹⁸Po in

the energy spectrum. b. Gate on this alpha peak and project the corresponding time spectrum.

c. A peak in the time spectrum will indicate the presence of time-correlated events. d.

Determine the net coincidence counts by subtracting the random background from the

coincidence peak. The random background can be estimated from the flat portion of the time

spectrum outside the coincidence peak. e. Calculate the activity of ²¹⁸Po using the following

formula:
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5. Background Correction: a. Perform a background count with a blank filter under the same

conditions to determine the background contribution in the region of interest. b. Subtract the

background count rate from the sample count rate.

Quantitative Data
The following table summarizes typical performance parameters for a delayed coincidence

counting system for ²¹⁸Po analysis.

Parameter Typical Value/Range Notes

Alpha Detector Efficiency (for

6.00 MeV α)
15 - 30%

Depends on detector size and

source-detector geometry.

Coincidence Resolving Time

(τ)
50 - 500 ns

Optimized to maximize true

coincidences while minimizing

random coincidences.

Background Count Rate (α-

channel, 6 MeV region)
< 0.001 counts per second In a well-shielded system.

Minimum Detectable Activity

(MDA)
0.1 - 1 mBq

Highly dependent on counting

time, efficiency, and

background.

The Minimum Detectable Activity (MDA) can be calculated using the following formula, based

on the Currie equation:

MDA (Bq) = (2.71 + 4.65 * sqrt(Background_Counts)) / (Efficiency × Branching_Ratio ×

Counting_Time)

Where Background_Counts is the number of background counts in the region of interest for the

given counting time.

Conclusion
Delayed coincidence counting provides a highly sensitive and selective method for the analysis

of Polonium-218. By exploiting the time-correlated nature of its decay chain, this technique
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effectively reduces background interference, leading to significantly lower detection limits

compared to gross alpha counting methods. The protocols and data presented in these

application notes offer a comprehensive guide for researchers and scientists to implement this

powerful analytical tool for accurate and reliable quantification of Polonium-218 in various

matrices. Careful calibration and optimization of the experimental parameters are paramount to

achieving the best possible results.

To cite this document: BenchChem. [Application Notes and Protocols for Polonium-218
Analysis using Delayed Coincidence Counting]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1236091#delayed-coincidence-counting-for-
polonium-218-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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